Methyl 4-[(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylmethyl]benzoate

• IUPAC Name: methyl 4-[(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C17H15N3O3S/c1-11-7-8-20-14(9-11)18-16(19-17(20)22)24-10-12-3-5-13(6-4-12)15(21)23-2/h3-9H,10H2,1-2H3
• InChI Key: DFIKNWXBJGWSBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=NC(=O)N2C=C1)SCC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol
• CAS No.: 896335-95-8

Description

Methyl 4-[(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylmethyl]benzoate , also known by its IUPAC name 8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid , is a chemical compound with the molecular formula C₁₀H₈N₂O₃ . It belongs to the class of pyrido[1,2-a]pyrimidine derivatives. The compound’s structure consists of a benzoate group attached to a pyrido[1,2-a][1,3,5]triazine ring via a sulfanyl methyl linker .

Molecular Structure Analysis

The molecular structure of this compound comprises a fused pyrido[1,2-a]pyrimidine ring system with an attached benzoate group. The sulfur atom bridges the pyrido[1,2-a][1,3,5]triazine moiety and the benzoate fragment. The detailed three-dimensional arrangement of atoms can be visualized using molecular modeling software .

Physical And Chemical Properties Analysis

• Melting Point : Approximately 225°C (decomposition) .
• Boiling Point : Predicted to be around 374.0°C .
• .
• Acid Dissociation Constant (pKa) : Predicted value of approximately -0.65 .

Scientific Research Applications

Metabolism in Agricultural Contexts

Studies have explored the metabolism of related sulfonylurea herbicides in crops like wheat and barley, revealing metabolites that include methyl 4-hydroxy-2-[[[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl) amino] carbonyl] amino] sulfonyl]-benzoate among others. This research indicates the transformation of such chemicals in plant systems, highlighting their degradation and the formation of various byproducts (Anderson, Priester, & Shalaby, 1989).

Sulfonamide-Sulfonimide Tautomerism

The study on sulfonamide derivatives of 1,2,4-triazine, which are structurally similar, provides insights into sulfonamide-sulfonimide tautomerism, characterized by strong intermolecular hydrogen bonding. This research is vital for understanding the chemical behavior and potential biological activities of such compounds (Branowska et al., 2022).

Drug Delivery Systems

Research into the encapsulation of lipophilic pyrenyl derivatives in a water-soluble metalla-cage demonstrates innovative drug delivery approaches. These studies show how structurally complex molecules, including those related to methyl 4-[(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylmethyl]benzoate, can be used in designing more efficient drug delivery systems, potentially enhancing therapeutic efficacy (Mattsson et al., 2010).

Photodegradation on Surfaces

The photolysis of tribenuron-methyl, a compound sharing a similar triazine moiety, on various surfaces including glass and soil, provides insight into the environmental fate of such chemicals. This research is crucial for understanding how sunlight can influence the degradation and persistence of these compounds in the environment (Bhattacharjeel & Dureja, 2002).

Safety and Hazards

Safety information for this compound is essential for handling and laboratory use. Refer to the provided Material Safety Data Sheet (MSDS) for detailed safety precautions, storage guidelines, and handling procedures .